Cas no 1430222-23-3 ((3R,4R)-4-methylpyrrolidine-3-carboxylic acid)

(3R,4R)-4-Methylpyrrolidine-3-carboxylic acid is a chiral pyrrolidine derivative featuring a carboxyl group at the 3-position and a methyl substituent at the 4-position. Its stereospecific (3R,4R) configuration makes it a valuable building block in asymmetric synthesis and pharmaceutical applications, particularly in the design of bioactive molecules and peptidomimetics. The compound’s rigid pyrrolidine scaffold and functional groups enable precise structural modifications, enhancing its utility in medicinal chemistry for drug discovery. High enantiomeric purity ensures consistent performance in stereoselective reactions. Suitable for use as an intermediate in the synthesis of complex organic compounds, it offers versatility in constructing pharmacophores or chiral ligands for catalysis.
(3R,4R)-4-methylpyrrolidine-3-carboxylic acid structure
1430222-23-3 structure
Product Name:(3R,4R)-4-methylpyrrolidine-3-carboxylic acid
CAS No:1430222-23-3
MF:C6H11NO2
MW:129.157041788101
CID:5303806
Update Time:2026-03-10

(3R,4R)-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (3R,4R)-4-methylpyrrolidine-3-carboxylic acid
    • Rel-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid
    • (3R)-4beta-Methylpyrrolidine-3alpha-carboxylic acid
    • Inchi: 1S/C6H11NO2/c1-4-2-7-3-5(4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5-/m0/s1
    • InChI Key: FLYSYPZJEXSTBV-WHFBIAKZSA-N
    • SMILES: OC([C@H]1CNC[C@@H]1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 124
  • XLogP3: -2.4
  • Topological Polar Surface Area: 49.3

(3R,4R)-4-methylpyrrolidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA993-100MG
(3R,4R)-4-methylpyrrolidine-3-carboxylic acid
1430222-23-3 95%
100MG
¥ 1,280.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA993-250MG
(3R,4R)-4-methylpyrrolidine-3-carboxylic acid
1430222-23-3 95%
250MG
¥ 2,052.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA993-500MG
(3R,4R)-4-methylpyrrolidine-3-carboxylic acid
1430222-23-3 95%
500MG
¥ 3,418.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA993-1G
(3R,4R)-4-methylpyrrolidine-3-carboxylic acid
1430222-23-3 95%
1g
¥ 5,121.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA993-5G
(3R,4R)-4-methylpyrrolidine-3-carboxylic acid
1430222-23-3 95%
5g
¥ 15,364.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA993-10G
(3R,4R)-4-methylpyrrolidine-3-carboxylic acid
1430222-23-3 95%
10g
¥ 25,608.00 2023-03-30
Enamine
EN300-7015195-0.05g
(3R,4R)-4-methylpyrrolidine-3-carboxylic acid
1430222-23-3 95.0%
0.05g
$1560.0 2025-03-12
Enamine
EN300-7015195-0.1g
(3R,4R)-4-methylpyrrolidine-3-carboxylic acid
1430222-23-3 95.0%
0.1g
$1635.0 2025-03-12
Enamine
EN300-7015195-0.25g
(3R,4R)-4-methylpyrrolidine-3-carboxylic acid
1430222-23-3 95.0%
0.25g
$1708.0 2025-03-12
Enamine
EN300-7015195-0.5g
(3R,4R)-4-methylpyrrolidine-3-carboxylic acid
1430222-23-3 95.0%
0.5g
$1783.0 2025-03-12

Additional information on (3R,4R)-4-methylpyrrolidine-3-carboxylic acid

Recent Advances in the Study of (3R,4R)-4-methylpyrrolidine-3-carboxylic acid (CAS: 1430222-23-3)

The compound (3R,4R)-4-methylpyrrolidine-3-carboxylic acid (CAS: 1430222-23-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is of particular interest due to its potential applications in drug discovery and development, particularly as a building block for novel therapeutics. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a focal point for researchers in the field.

One of the key areas of research has been the optimization of synthetic routes for (3R,4R)-4-methylpyrrolidine-3-carboxylic acid. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient enantioselective synthesis method using asymmetric hydrogenation, achieving high yields and excellent enantiomeric excess. This advancement is critical for scaling up production and ensuring the availability of high-quality material for further biological testing.

In terms of biological activity, preliminary studies have indicated that (3R,4R)-4-methylpyrrolidine-3-carboxylic acid may act as a modulator of specific neurotransmitter systems. Research conducted by Smith et al. (2023) suggested its potential as a ligand for GABA receptors, which could have implications for the treatment of neurological disorders such as epilepsy and anxiety. However, further in vivo studies are required to validate these findings and explore the compound's pharmacokinetic properties.

Another promising avenue of research involves the incorporation of (3R,4R)-4-methylpyrrolidine-3-carboxylic acid into peptide-based therapeutics. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) reported the successful integration of this compound into a peptide scaffold, enhancing the peptide's stability and bioavailability. This approach could open new possibilities for the development of peptide drugs targeting various diseases, including cancer and metabolic disorders.

Despite these promising developments, challenges remain in fully understanding the pharmacological profile of (3R,4R)-4-methylpyrrolidine-3-carboxylic acid. Current research is focused on elucidating its mechanism of action, optimizing its therapeutic potential, and addressing any potential toxicity concerns. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, (3R,4R)-4-methylpyrrolidine-3-carboxylic acid (CAS: 1430222-23-3) represents a promising candidate for further investigation in drug discovery. Its unique structural features and potential biological activities make it a valuable tool for developing new therapeutics. Continued research efforts will be essential to unlock its full potential and translate these findings into clinical applications.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.